2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-(5-fluoro-1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H14FN3O4S/c1-17-12-5-4-10(15)7-13(12)18(23(17,20)21)9-14(19)16-8-11-3-2-6-22-11/h2-7H,8-9H2,1H3,(H,16,19)
• InChI Key: KBLRPZXQCRPLFH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)N(S1(=O)=O)CC(=O)NCC3=CC=CO3
• Molecular Formula: C14H14FN3O4S
• Molecular Weight: 339.34 g/mol

Description

2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C14H14FN3O4S and its molecular weight is 339.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications The synthesis and evaluation of compounds containing similar structural features have been extensively studied for their pharmacological potential. For instance, derivatives of alpha-heterocyclic alpha-acetamido-N-benzylacetamide, with variations in the heteroaromatic group, have shown outstanding activity in anticonvulsant tests, rivaling established drugs like phenytoin in efficacy (Kohn et al., 1993). These studies underscore the importance of structural modifications in enhancing biological activity, offering pathways to novel therapeutic agents.

Material Science and Electrochemical Applications The influence of donor units on the properties of fluorinated acceptor-based systems reveals the significant impact of structural components on electronic and optical characteristics. Research into monomers like 5-fluoro-4,7-di(furan-2-yl)benzo[c][1,2,5]thiadiazole and their polymerization has demonstrated their potential in electrochromic devices due to their low bandgap values and quick switching times (Çakal et al., 2021). These findings highlight the applicability of such compounds in developing advanced materials for electronics and energy storage.

Anticancer and Antimicrobial Research Compounds structurally related to "2-(6-fluoro-3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)-N-(furan-2-ylmethyl)acetamide" have been explored for their anticancer and antimicrobial activities. For example, novel fluoro substituted benzo[b]pyran derivatives have shown promising anti-lung cancer activity, indicating the potential of these compounds in targeted cancer therapies (Hammam et al., 2005). Similarly, antimicrobial studies of 2-aminobenzothiazoles derivatives against resistant bacterial strains highlight the role of these compounds in addressing the growing issue of antimicrobial resistance (Anuse et al., 2019).